Cas no 302804-67-7 (1H-1,2,4-Triazole, 3-[[(4-bromophenyl)methyl]thio]-)

1H-1,2,4-Triazole, 3-[[(4-bromophenyl)methyl]thio]- structure
302804-67-7 structure
Product Name:1H-1,2,4-Triazole, 3-[[(4-bromophenyl)methyl]thio]-
CAS No:302804-67-7
MF:C9H8BrN3S
MW:270.14891910553
CID:1441803
PubChem ID:719022
Update Time:2025-04-20

1H-1,2,4-Triazole, 3-[[(4-bromophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 3-[[(4-bromophenyl)methyl]thio]-
    • MLS000108618
    • CBMicro_035406
    • SMR000104571
    • 3-[(4-bromobenzyl)sulfanyl]-4H-1,2,4-triazole
    • STL355880
    • 3-(4-Bromo-benzylsulfanyl)-4H-[1,2,4]triazole
    • CBMicro_039520
    • SR-01000429830
    • BIM-0035311.P001
    • BIM-0039661.P001
    • Z18741430
    • 302804-67-7
    • BDBM44805
    • EU-0018696
    • AKOS001755529
    • Cambridge id 5851303
    • HMS3319I21
    • 5-[(4-bromophenyl)methylthio]-1H-1,2,4-triazole
    • 5-[[(4-Bromophenyl)methyl]thio]-1H-1,2,4-triazole
    • SR-01000429830-1
    • 5-[(4-bromobenzyl)thio]-1H-1,2,4-triazole
    • CHEMBL1598547
    • 5-[(4-bromophenyl)methylsulfanyl]-1H-1,2,4-triazole
    • AKOS002276329
    • cid_719022
    • 3-[(4-bromophenyl)methylsulfanyl]-4H-1,2,4-triazole
    • F3095-2736
    • DB-337220
    • HMS2167F09
    • DTXSID801234159
    • 5-((4-bromobenzyl)thio)-1H-1,2,4-triazole
    • 1h-1,2,4-triazole, 5-[[(4-bromophenyl)methyl]thio]-
    • Inchi: 1S/C9H8BrN3S/c10-8-3-1-7(2-4-8)5-14-9-11-6-12-13-9/h1-4,6H,5H2,(H,11,12,13)
    • InChI Key: MFKCRIBACYXHRI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CSC1=NC=NN1

Computed Properties

  • Exact Mass: 268.96234
  • Monoisotopic Mass: 268.96223g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 66.9Ų

Experimental Properties

  • PSA: 41.57
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